Cas no 2227780-04-1 (rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227780-04-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6290569
• PubChem ID: 165615184
• Update Time: 2025-10-12

rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid
• EN300-1800804
• 2227780-04-1

• Inchi： 1S/C14H13NO2/c1-8-6-10(11-7-12(11)14(16)17)9-4-2-3-5-13(9)15-8/h2-6,11-12H,7H2,1H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key： REMRZZOJJJOFRE-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid

Research Briefing on rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid (CAS: 2227780-04-1)

In recent years, the compound rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid (CAS: 2227780-04-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, featuring a cyclopropane ring fused with a quinoline moiety, has demonstrated promising pharmacological properties, particularly in the modulation of inflammatory pathways and as a potential therapeutic agent for autoimmune diseases. The stereochemistry of this compound, specifically its (1R,2R) configuration, plays a critical role in its biological activity, making it a subject of extensive research.

Recent studies have focused on the synthesis and optimization of rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's ability to selectively inhibit key enzymes in the arachidonic acid pathway, thereby reducing pro-inflammatory cytokine production. This mechanism positions it as a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic profile of rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid have revealed its favorable metabolic stability and low toxicity in preclinical models. A collaborative study between academic and industry researchers, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound exhibits excellent oral bioavailability and sustained plasma concentrations in rodent models. These findings underscore its potential for further development as an oral therapeutic agent.

In addition to its anti-inflammatory properties, recent in vitro studies have explored the compound's interactions with other biological targets. A 2024 study in ACS Chemical Biology reported that rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid exhibits moderate affinity for certain G-protein-coupled receptors (GPCRs) involved in pain perception. This dual activity profile suggests potential applications in pain management, particularly for chronic inflammatory pain conditions. However, researchers caution that further optimization may be required to improve selectivity and reduce off-target effects.

The structural features of rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid have also inspired the development of derivative compounds. Several research groups have reported on structure-activity relationship (SAR) studies, modifying the quinoline substituents or cyclopropane ring to enhance potency or alter target specificity. These efforts have yielded promising leads with improved pharmacological profiles, some of which are currently in early-stage clinical trials for various indications.

As research progresses, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Ongoing studies are employing advanced techniques such as cryo-EM and molecular dynamics simulations to better understand its interactions at the atomic level. The scientific community anticipates that continued investigation of rac-(1R,2R)-2-(2-methylquinolin-4-yl)cyclopropane-1-carboxylic acid and its analogs will yield important insights for drug discovery in inflammation-related disorders and beyond.